1-(2-Aminoethyl)-1H-imidazol-2(3H)-one
Overview
Description
1-(2-Aminoethyl)-1H-imidazol-2(3H)-one, commonly known as AEOI, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. AEOI is a heterocyclic compound that contains an imidazole ring and an aminoethyl group, making it an important intermediate in the synthesis of various biologically active compounds.
Mechanism of Action
The mechanism of action of AEOI is not fully understood, but it is believed to act through several pathways. AEOI has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to cause inflammation. AEOI has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and cellular damage.
Biochemical and Physiological Effects:
AEOI has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). AEOI has also been shown to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
AEOI has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized and purified. AEOI is also relatively inexpensive compared to other research tools. However, AEOI has some limitations as well. It has low solubility in water, which can make it difficult to work with in aqueous solutions. AEOI is also sensitive to light and air, which can affect its stability and purity.
Future Directions
There are several future directions for research on AEOI. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and oxidative stress-related disorders. Another direction is to explore its potential as a research tool for the synthesis of new biologically active compounds. Additionally, further studies are needed to fully understand the mechanism of action of AEOI and its biochemical and physiological effects.
Scientific Research Applications
AEOI has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new drugs. AEOI has also been used as a precursor in the synthesis of biologically active compounds such as histamine H3 receptor antagonists and selective COX-2 inhibitors.
properties
IUPAC Name |
3-(2-aminoethyl)-1H-imidazol-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c6-1-3-8-4-2-7-5(8)9/h2,4H,1,3,6H2,(H,7,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPBNQTRHMAXPRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)N1)CCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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